2-(benzo[d]thiazol-2-ylthio)-N-isopropyl-N-phenylacetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C18H18N2OS2/c1-13(2)20(14-8-4-3-5-9-14)17(21)12-22-18-19-15-10-6-7-11-16(15)23-18/h3-11,13H,12H2,1-2H3
• InChI Key: YDCYXDWTNFTUKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol
• CAS No.: 314769-69-2

Description

The compound is a derivative of benzo[d]thiazole. Benzo[d]thiazole derivatives have been attracting much attention due to their wide range of applications in drug discovery, medicinal chemistry as well as in pharmaceutical chemistry.

Synthesis Analysis

Benzo[d]thiazole derivatives can be synthesized starting from the reaction of 2-aminothiophenol with different esters such as ethyl cyanoacetate, diethylmalonate or ethyl acetoacetate.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazole derivatives has been studied extensively. These studies often involve spectroscopic techniques and X-ray crystallography.

Chemical Reactions Analysis

Benzo[d]thiazole derivatives can undergo various chemical reactions. For example, they can participate in multi-component reactions with aromatic aldehydes and cyclohexan-1,3-dione.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 2-(Benzo[d]thiazol-2-ylthio)acetic acid, are as follows: It has a molecular weight of 225.29, a boiling point of 423.4°C at 760 mmHg, and a melting point of 159°C.

Mechanism of Action

Target of Action

Benzothiazoles, a key structural component of this compound, are known to interact with a variety of biological targets .

Mode of Action

Compounds with similar structures, such as non-steroidal anti-inflammatory drugs (nsaids), are known to suppress the cyclooxygenase (cox) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Biochemical Pathways

The inhibition of COX enzymes by NSAIDs results in the suppression of prostaglandin synthesis . Prostaglandins are derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase A2 .

Pharmacokinetics

Benzothiazoles and their derivatives have been reported to possess significant antimicrobial activity , suggesting that they may have good bioavailability.

Result of Action

The suppression of prostaglandin synthesis by nsaids can lead to anti-inflammatory effects .

Action Environment

The presence of different protons in the nmr spectrum of similar compounds suggests that these compounds may be sensitive to changes in their environment .

Advantages and Limitations for Lab Experiments

BITP is a relatively easy compound to synthesize, and it can be obtained in high yield and purity. It has been extensively studied in vitro, and its effects have been demonstrated in a variety of cell lines and animal models. However, its effects in vivo have not been fully characterized, and further studies are needed to determine its potential therapeutic applications.

Future Directions

There are several potential future directions for research on BITP. One area of interest is its potential use in the treatment of neurodegenerative disorders. Another area of interest is its potential use in combination with other drugs to enhance their therapeutic effects. Further studies are also needed to determine the optimal dosage and administration of BITP for various applications.

Synthesis Methods

BITP can be synthesized by the reaction of 2-mercaptobenzothiazole and N-isopropyl-N-phenylacetamide in the presence of a catalyst. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The yield of the reaction is typically high, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

BITP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antibacterial properties. BITP has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Safety and Hazards

The safety and hazards of a similar compound, 2-(Benzo[d]thiazol-2-ylthio)acetic acid, are as follows: It has hazard statements H302-H319-H411-H372 and precautionary statements P273-P305+P351+P338.